Cas no 1114653-51-8 (3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide)

• Product Name: 3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide
• CAS No: 1114653-51-8
• MF: C₂₆H₂₄N₂O₃S₂
• MW: 476.610363960266
• CID: 5395314
• Update Time: 2025-07-23

3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxamide, 3-[[(3,4-dimethylphenyl)methylamino]sulfonyl]-N,4-diphenyl-
• 3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide

• Inchi： 1S/C26H24N2O3S2/c1-18-14-15-22(16-19(18)2)28(3)33(30,31)25-23(20-10-6-4-7-11-20)17-32-24(25)26(29)27-21-12-8-5-9-13-21/h4-17H,1-3H3,(H,27,29)
• InChI Key： SONIDOXEBMTHDJ-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=CC=C2)=O)SC=C(C2=CC=CC=C2)C=1S(N(C1=CC=C(C)C(C)=C1)C)(=O)=O

Additional information on 3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide

Research Briefing on 3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide (CAS: 1114653-51-8)

In recent years, the compound 3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide (CAS: 1114653-51-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiophene-carboxamide scaffold, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of 3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide involves a multi-step process that includes sulfamoylation and carboxamide formation. Recent studies have optimized the synthetic route to improve yield and purity, which is critical for its application in drug development. The compound's structural features, including the sulfamoyl and carboxamide groups, contribute to its bioactivity, particularly in modulating specific protein-protein interactions.

One of the most notable findings is the compound's role as a potent inhibitor of certain kinase pathways implicated in inflammatory diseases and cancer. In vitro studies have demonstrated its ability to selectively target and inhibit key enzymes, such as JAK2 and PI3K, which are often dysregulated in these conditions. These findings suggest that 3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide could serve as a lead compound for the development of novel kinase inhibitors.

Further research has explored the pharmacokinetic properties of this compound, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, which are essential for its progression into preclinical and clinical trials. However, challenges such as potential off-target effects and toxicity require further investigation to ensure its safety and efficacy.

In addition to its therapeutic potential, recent studies have also investigated the compound's utility as a chemical probe for studying cellular signaling pathways. Its ability to selectively modulate specific targets makes it a valuable tool for elucidating the molecular mechanisms underlying various diseases. This dual role as both a therapeutic agent and a research tool underscores its versatility and importance in the field.

In conclusion, 3-[(3,4-dimethylphenyl)(methyl)sulfamoyl]-N,4-diphenylthiophene-2-carboxamide (CAS: 1114653-51-8) represents a promising candidate for further development in drug discovery and chemical biology. Its unique structural features, combined with its potent bioactivity and favorable pharmacokinetic properties, position it as a valuable asset in the pursuit of novel therapeutics. Future research should focus on addressing the remaining challenges and exploring its full potential in clinical applications.